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Compound of Interest

Compound Name: Fluoronitrofen

Cat. No.: B1672915

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for the
laboratory use of Fluoronitrofen. It is intended for qualified personnel, including researchers,
scientists, and drug development professionals, who are trained in handling potentially
hazardous chemicals. This document synthesizes critical safety information, physical and
chemical properties, and a detailed experimental protocol for a common analytical application.

Chemical and Physical Properties

Fluoronitrofen (CAS No. 13738-63-1) is a diphenyl ether herbicide. A clear understanding of
its physical and chemical properties is fundamental to its safe handling in a laboratory setting.
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Property Value Reference
Molecular Formula C12H6CI2FNOs [21[3114]
Molecular Weight 302.09 g/mol [21[31[4]
Appearance Off-White to Light Yellow Solid [2]

Melting Point 180-187 °C

Boiling Point 180-187 °C at 4 Torr

Density 1.510 + 0.06 g/cm? (Predicted)

Vapor Pressure 0.00026 mmHg at 25°C

Purity (by HPLC) = 98%

Hazard Identification and Safety Precautions

Fluoronitrofen is classified as a hazardous substance and must be handled with appropriate
caution.

GHS Hazard Statements:

e H301: Toxic if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/ eye protection/ face protection.

e P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse
mouth.
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e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.
o P337 + P313: If eye irritation persists: Get medical advice/ attention.
o P362: Take off contaminated clothing and wash before reuse.

e P405: Store locked up.

e P501: Dispose of contents/ container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Fluoronitrofen:

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile,
Skin Protection
neoprene), a lab coat, and closed-toe shoes.

A NIOSH-approved respirator with an organic
) ) vapor cartridge is required if working outside of
Respiratory Protection N _ _
a certified chemical fume hood, or if

aerosolization is possible.

Engineering Controls

o Ventilation: All work with Fluoronitrofen, including weighing and solution preparation, must
be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per
minute.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.
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Handling and Storage

« Handling: Avoid creating dust. Use non-sparking tools. Ensure adequate ventilation.

o Storage: Store in a tightly sealed, compatible container in a cool, dry, and well-ventilated
area. Keep away from incompatible materials such as strong oxidizing agents. The
recommended long-term storage condition is at -20°C in a freezer.[5]

First Aid Measures

Exposure Route First Aid Procedure

Immediately call a POISON CENTER or doctor.

Ingestion . . "
Rinse mouth. Do NOT induce vomiting.

Remove contaminated clothing immediately.
) Wash affected area with plenty of soap and
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Spill and Disposal Procedures
Spill Management

In the event of a spill, evacuate the area and prevent entry of unnecessary personnel. Wearing
appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).
Carefully collect the absorbed material into a sealed, labeled container for hazardous waste
disposal. Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal

All Fluoronitrofen waste, including contaminated labware and absorbents, must be treated as
hazardous waste. Dispose of waste in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for proper disposal procedures. Do not dispose of
Fluoronitrofen down the drain or in the regular trash.

Experimental Protocol: Multiresidue Pesticide
Analysis in Tea using GC-MS/MS

This section details a validated method for the determination of Fluoronitrofen residues in a
tea matrix.

Sample Preparation: Extraction and Solid-Phase
Extraction (SPE)

» Extraction:
1. Weigh 2.0 g of a homogenized tea sample into a 50 mL centrifuge tube.
2. Add 10 mL of ultrapure water and vortex for 1 minute to moisten the sample.
3. Add 10 mL of acetonitrile and vortex for 5 minutes.
4. Add 1.0 g of sodium chloride and 4.0 g of anhydrous magnesium sulfate.
5. Vortex immediately for 5 minutes, then centrifuge at 8000 rpm for 5 minutes.
6. Collect the supernatant (acetonitrile layer) for the SPE cleanup.

e Solid-Phase Extraction (SPE) Cleanup:

1. Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of
ultrapure water.

2. Load the supernatant from the extraction step onto the SPE cartridge.
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3. Wash the cartridge with 5 mL of a water/acetonitrile mixture (9:1, v/v).
4. Elute the target analytes with 6 mL of acetonitrile.
5. Concentrate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

6. Reconstitute the residue in 1.0 mL of hexane for GC-MS/MS analysis.

GC-MS/MS Analysis

e Gas Chromatograph (GC):
o Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.
o Inlet Temperature: 280°C.
o Carrier Gas: Helium at a constant flow of 1.2 mL/min.

o Oven Temperature Program: Start at 80°C (hold for 1 min), ramp to 180°C at 20°C/min
(hold for 5 min), then ramp to 280°C at 10°C/min (hold for 5 min).

e Mass Spectrometer (MS):
o lonization Mode: Electron lonization (El) at 70 eV.
o lon Source Temperature: 230°C.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions for Fluoronitrofen: Monitor at least two precursor-to-product ion
transitions for quantification and confirmation.

Visualizations
Experimental Workflow
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Caption: Workflow for the analysis of Fluoronitrofen in tea samples.
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Logical Relationship: Hazard Control Hierarchy
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Caption: Hierarchy of controls for managing Fluoronitrofen exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Fluoronitrofen: Laboratory
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672915#safety-precautions-and-handling-
guidelines-for-fluoronitrofen-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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